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Compound of Interest

Compound Name: 3-Methyl-7-vinyl-1H-indole

Cat. No.: B12816257

Get Quote

Executive Summary: The "Molecular Edge" of Indole
In the crowded landscape of indole functionalization, the 7-position represents a unique

"molecular edge." Unlike the electron-rich C3 (enamine-like) or the acidic N1, the C7 position

sits at the peri-junction, offering a distinct steric and electronic environment.

7-Vinyl indole is not merely a structural isomer of the more common 3-vinyl indole; it is a

styrene-embedded heterocycle. While 3-vinyl indoles behave as highly reactive, electron-rich

dienes in Diels-Alder cycloadditions, 7-vinyl indoles function primarily as chiral scaffolding

precursors. Their reactivity is governed by the conjugation of the vinyl group with the benzenoid

ring, enabling high-precision metal-catalyzed transformations—most notably asymmetric

hydrovinylation—which unlocks the difficult-to-access cyclopenta[g]indole architectures found

in rare alkaloids like Trikentrins and Herbindoles.

This guide dissects the structural physics, synthesis, and specialized reactivity of 7-vinyl

indoles, moving beyond generic heterocyclic chemistry to specific, high-value applications in

total synthesis.
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Steric Environment and Peri-Interactions
The 7-vinyl group experiences significant steric strain due to its proximity to the indole N-H

(position 1). This peri-interaction forces the vinyl group to rotate out of planarity to minimize

repulsion with the N-H proton, unlike the freely rotating 3-vinyl group.

Conformational Lock: The vinyl group often adopts a non-planar conformation relative to the

indole core.

Electronic Consequence: Reduced

-orbital overlap between the vinyl group and the benzene ring compared to a free styrene,
potentially modulating reactivity in conjugation-dependent pathways.

Electronic Character: Styrene vs. Diene
To understand the reactivity, one must contrast the 7-isomer with the 3-isomer:

Feature 3-Vinyl Indole 7-Vinyl Indole

Electronic Nature
Electron-rich Diene (4

component)

Functionalized Styrene (2

component)

HOMO Location High density on vinyl terminus Distributed over benzene ring

Primary Reactivity Diels-Alder Cycloaddition
Hydrovinylation, Heck

Coupling, Friedel-Crafts

Key Application Carbazole Synthesis Cyclopenta[g]indole Synthesis

Synthesis of 7-Vinyl Indole
Accessing the 7-position requires overcoming the inherent nucleophilicity of C3. The most

robust route utilizes Palladium-Catalyzed Cross-Coupling on 7-haloindoles.

The Standard Protocol: Stille Coupling
The Stille coupling is preferred over Suzuki in many total synthesis campaigns for 7-vinyl indole

due to the neutrality of the conditions, preserving sensitive N-protecting groups.
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Reaction Scheme:

Detailed Experimental Workflow (Self-Validating Protocol)
Objective: Synthesis of 1-(Benzenesulfonyl)-7-vinyl-1H-indole on a 10 mmol scale.

Reagents:

1-(Benzenesulfonyl)-7-bromo-1H-indole (3.36 g, 10.0 mmol)

Tributyl(vinyl)tin (3.49 g, 11.0 mmol, 1.1 equiv)

Tetrakis(triphenylphosphine)palladium(0) (578 mg, 0.5 mmol, 5 mol%)

Toluene (anhydrous, degassed, 50 mL)

Setup: Flame-dried Schlenk flask under Argon atmosphere.

Execution:

Dissolve the indole and stannane in toluene.

Add the catalyst rapidly against an Argon counter-flow.

Heat to 100°C for 16 hours. Monitor by TLC (Hexane/EtOAc 9:1). Validation: Starting

material (

) should disappear; product (

) appears fluorescent blue under UV.

Workup (Tin Removal):

Cool to RT. Add 50 mL of 10% KF solution and stir vigorously for 1 hour (precipitates

tributyltin fluoride as a white solid).

Filter through a pad of Celite.

Extract filtrate with EtOAc (3 x 30 mL). Wash combined organics with brine.
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Purification: Flash column chromatography (SiO2, 0-10% EtOAc in Hexanes).

Yield: Expect 85-92% as a colorless oil or white solid.

Reactivity Landscape: The Hydrovinylation Pathway
While 7-vinyl indoles can undergo standard alkene reactions (hydrogenation, epoxidation), their

true value lies in Ni(II)-Catalyzed Asymmetric Hydrovinylation. This reaction couples ethylene to

the vinyl group, creating a chiral center at the benzylic position—a motif notoriously difficult to

install via direct alkylation.

Mechanism: The "Trikentrin" Gateway
This pathway was immortalized by the RajanBabu group for the synthesis of cis-Trikentrin A.

The 7-vinyl group acts as the alkene partner.

Key Transformation:

Regioselectivity: Exclusively branched product (coupling at the internal carbon).

Enantioselectivity: >95% ee using chiral phosphoramidite ligands.

Visualization of the Reaction Pathway
The following diagram illustrates the flow from the 7-vinyl precursor to the tricyclic

cyclopenta[g]indole core.

Figure 1: The Trikentrin Pathway - From 7-Vinyl Indole to Tricyclic Cores

7-Vinyl Indole Ni(II) Catalysis
+ Ethylene

Chiral
Butenyl Indole

Asymmetric
Hydrovinylation Hydroboration

& Oxidation
Indole

Butanoic Acid
Anti-Markovnikov Friedel-Crafts

Cyclization
Cyclopenta[g]indole

(Trikentrin Core)

Intramolecular
C6 Closure

Click to download full resolution via product page

Figure 1: Logical flow for converting 7-vinyl indole into the cyclopenta[g]indole scaffold via Ni-

catalyzed hydrovinylation.[1]
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Case Study: Total Synthesis of (+)-cis-Trikentrin A
Reference:J. Am. Chem. Soc.[1]2012, 134, 5496.[1]

The synthesis of Trikentrin A demonstrates the strategic utility of 7-vinyl indole. The challenge is

installing two adjacent chiral centers on the indole periphery.

Strategic Analysis
Problem: Direct functionalization of C6 or C7 with chiral alkyl groups is sterically hindered

and electronically disfavored.

Solution: Use 7-vinyl indole as a "chiral handle" precursor.

Step 1 (Hydrovinylation): 4-ethyl-7-vinylindole is subjected to Ni-catalyzed hydrovinylation.[1]

Result: Installation of the C(3') chiral center with 98% ee.

Step 2 (Chain Extension): The resulting terminal alkene is hydroborated to the alcohol and

oxidized to the carboxylic acid.

Step 3 (Annulation): Friedel-Crafts acylation closes the ring onto C6.

Crucial Insight: The closure occurs at C6 (para to the ethyl group) rather than C7a

(blocked), forming the 5-membered ring fused to the indole.

Comparative Data: Yields & Selectivity
Reaction Step Reagents Yield Selectivity

Hydrovinylation
Ni(cod)₂, Ligand,

Ethylene
96%

>99% Branched, 92%

ee

Hydroboration
9-BBN, then

H₂O₂/NaOH
91% Anti-Markovnikov

Cyclization
PPA (Polyphosphoric

Acid)
85% Exclusive C6 closure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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